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Compound of Interest

Compound Name: tetrahydrofuran-2-carbaldehyde

Cat. No.: B1329454

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of
aldehydes with the molecular formula C5H802. The focus is on isomers that are relevant to
research and development, with a particular emphasis on glutaraldehyde due to its widespread
use as a cross-linking agent and biocide. This document details the physical characteristics of
these compounds, outlines the experimental protocols for their determination, and explores the
mechanistic pathways of their chemical reactivity.

Overview of C5H802 Aldehyde Isomers

The molecular formula C5H802 corresponds to a degree of unsaturation of two. In the context
of aldehydes, this can be achieved through various combinations of double bonds, rings, and
an additional oxygen-containing functional group. Several isomers are of scientific and
industrial importance, with glutaraldehyde being the most prominent. Other notable isomers
include unsaturated aldehydes and cyclic ether aldehydes.

Physical Properties of Selected C5H802 Aldehydes

The physical properties of C5H802 aldehydes are crucial for their handling, application, and
understanding their behavior in various systems. The following tables summarize the key
physical data for selected isomers.

Table 1: Physical Properties of Glutaraldehyde (Pentanedial)
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Property Value Reference
Molecular Weight 100.12 g/mol --INVALID-LINK--
Appearance Colorless, oily liquid [1][2]

Odor Pungent [2]

Boiling Point 187-189 °C (decomposes) --INVALID-LINK--
Melting Point -14 °C --INVALID-LINK--
Density 1.06 g/mL --INVALID-LINK--
Solubility in Water Miscible --INVALID-LINK--
Refractive Index 1.450 --INVALID-LINK--

Table 2: Physical Properties of Other C5H802 Aldehyde Isomers

Molecular L . .
) Boiling Point . Refractive
Isomer Weight ( g/mol Density (g/mL)
(°C) Index

)
(Allyloxy)acetald ] ) .

100.12 Not available Not available Not available
ehyde
3,4-dihydro-2H-

112.13 (as
pyran-2- 154-156 1.054 1.463

C6H802)
carbaldehyde

Note: Data for some isomers is limited in the public domain.

Experimental Protocols for Determining Physical

Properties

Accurate determination of physical properties is fundamental in chemical research. Below are

detailed methodologies for key experiments.

Boiling Point Determination
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Methodology: Distillation Method

Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom
flask, a condenser, a thermometer, and a receiving flask.

Sample Preparation: Place a small volume of the aldehyde in the round-bottom flask along
with a few boiling chips to ensure smooth boiling.

Heating: Gently heat the flask using a heating mantle.

Measurement: The boiling point is the temperature at which the vapor and liquid are in
equilibrium, observed as a stable temperature on the thermometer as the liquid condenses
and is collected in the receiving flask.[3][4]

Methodology: Capillary Method (for small quantities)

Sample Preparation: A small amount of the liquid is placed in a fusion tube. A capillary tube,
sealed at one end, is inverted and placed in the liquid.

Heating: The fusion tube is attached to a thermometer and heated in a Thiele tube or an
aluminum block.

Observation: As the temperature rises, a stream of bubbles will emerge from the capillary
tube. The heat is then removed.

Measurement: The boiling point is the temperature at which the liquid just begins to enter the
capillary tube as it cools.[3][4]

Melting Point Determination

For compounds that are solid at or near room temperature, the melting point is a critical

indicator of purity.

Methodology: Capillary Tube Method
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Sample Preparation: A small amount of the finely powdered solid is packed into a capillary
tube, which is sealed at one end.[5][6]

Apparatus: The capillary tube is attached to a thermometer and placed in a melting point
apparatus (e.g., a Thiele tube filled with oil or a digital melting point device).[2]

Heating: The apparatus is heated slowly and steadily (approximately 1-2 °C per minute) near
the expected melting point.[2]

Measurement: The melting point range is recorded from the temperature at which the first
drop of liquid appears to the temperature at which the entire sample becomes a clear liquid.
[5] A narrow melting point range is indicative of a pure compound.

Density Measurement

Density is the mass per unit volume of a substance.
Methodology: Pycnometer Method

Measurement of Empty Pycnometer: A clean, dry pycnometer (a flask of a specific volume) is
weighed accurately.[7][8]

Filling with Sample: The pycnometer is filled with the liquid aldehyde, ensuring no air bubbles
are present.

Measurement of Filled Pycnometer: The filled pycnometer is weighed.

Calculation: The mass of the liquid is determined by subtraction. The density is calculated by
dividing the mass of the liquid by the known volume of the pycnometer.[7] The measurement
should be performed at a constant temperature.[7]

Methodology: Hydrometer Method

¢ Principle: This method is based on Archimedes' principle. A hydrometer, a calibrated
weighted glass float, is placed in the liquid.[8]

e Measurement: The density is read directly from the scale on the hydrometer stem at the
point where the liquid surface meets it.[8] This method is less precise than the pycnometer
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method but is often quicker for routine measurements.

Refractive Index Measurement

The refractive index is a dimensionless number that describes how light propagates through a
substance.

Methodology: Abbé Refractometer

Calibration: The refractometer is first calibrated using a standard substance with a known
refractive index, such as distilled water.[9]

o Sample Application: A few drops of the liquid aldehyde are placed on the prism of the
refractometer.[10]

e Measurement: Light is passed through the sample, and the eyepiece is adjusted until the
boundary between the light and dark fields is sharp and centered on the crosshairs.[9]

e Reading: The refractive index is read directly from the instrument's scale. The temperature
must be controlled and recorded as the refractive index is temperature-dependent.[10]

Signaling Pathways and Mechanisms of Action
Glutaraldehyde: Protein Cross-linking

Glutaraldehyde is a highly effective cross-linking agent due to the presence of two aldehyde
groups.[11] This property is the basis for its use as a fixative in electron microscopy and as a
sterilant. The primary mechanism involves the reaction of glutaraldehyde with the primary
amino groups of amino acid residues, particularly the e-amino group of lysine, on the surface of
proteins.[12][13]

The reaction proceeds via the formation of Schiff bases.[14] However, the chemistry is
complex, as glutaraldehyde in aqueous solution exists as a mixture of the monomer, hydrates,
and aldol condensation products.[14][15] The reaction with proteins can lead to both
intramolecular and intermolecular cross-links, resulting in the stabilization of protein structure
and the formation of protein aggregates.[16]
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Figure 1: Simplified schematic of intermolecular protein cross-linking by glutaraldehyde.

Biological Activity of Unsaturated Aldehydes

Many C5H802 aldehyde isomers are a,3-unsaturated aldehydes. These compounds are
known for their high reactivity, which can lead to both therapeutic and toxicological effects.[17]
[18] Their biological activity often stems from their ability to act as Michael acceptors, reacting
with nucleophilic groups in biomolecules such as the sulfhydryl groups of cysteine residues in
proteins.[17] This reactivity is implicated in processes such as inflammation and oxidative
stress.[17] The specific biological effects are highly dependent on the structure of the individual
isomer.
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Figure 2: General mechanism of biological activity for a,3-unsaturated aldehydes.

Conclusion

The physical properties of C5SH802 aldehydes are diverse, reflecting their varied isomeric
structures. Glutaraldehyde, as a well-studied example, demonstrates properties that make it
highly suitable for applications requiring protein cross-linking. Understanding these physical
characteristics and the experimental methods for their determination is essential for the
effective and safe use of these compounds in research and drug development. The reactivity of
the aldehyde functional group, particularly in the context of unsaturated systems, presents both
opportunities for therapeutic intervention and challenges related to potential toxicity, warranting
further investigation into the structure-activity relationships of this class of molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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